3-[(4-Methyl-benzoyl)-hydrazono]-N-pyridin-2-yl-butyramide

• Molecular Formula: C17H18N4O2
• Molecular Weight: 310.35 g/mol
• IUPAC Name: 4-methyl-N-[(E)-[4-oxo-4-(pyridin-2-ylamino)butan-2-ylidene]amino]benzamide
• InChI: InChI=1S/C17H18N4O2/c1-12-6-8-14(9-7-12)17(23)21-20-13(2)11-16(22)19-15-5-3-4-10-18-15/h3-10H,11H2,1-2H3,(H,21,23)(H,18,19,22)/b20-13+
• InChI Key: VJUWYHDXCCBIJU-DEDYPNTBSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)C(=O)N/N=C(\C)/CC(=O)NC2=CC=CC=N2
• SMILES: CC1=CC=C(C=C1)C(=O)NN=C(C)CC(=O)NC2=CC=CC=N2

Description

4-methyl-N-[[4-oxo-4-(2-pyridinylamino)butan-2-ylidene]amino]benzamide is a member of benzoic acids.

Scientific Research Applications

Synthesis and Biological Activities

• Insecticidal and Antibacterial Potential : Compounds related to 3-[(4-Methyl-benzoyl)-hydrazono]-N-pyridin-2-yl-butyramide have been synthesized for their potential insecticidal and antibacterial activities. These studies involve microwave irradiative cyclocondensation techniques (Deohate & Palaspagar, 2020).

• Antimicrobial Activity : Various arylazopyrazolones substituted with thiazolyhydrazone, which are structurally similar, have been synthesized and tested for significant antimicrobial activity against a range of bacteria and fungi (Shah, 2014).

• Anticancer Evaluation : Arylhydrazono/Aryldiazenyl Pyrazoles, related to the compound , have been synthesized using a solvent-free method and evaluated for their potential anticancer activity. These compounds hold promise for the development of new anticancer agents (Alsayari et al., 2020).

Chemical Properties and Applications

• Oxidation Chemistry : Studies involving mononuclear iron complexes derived from tridentate ligands containing phenolato function, related to the compound, have been conducted to understand the C–H bond oxidation process (Choudhary et al., 2017).

• Optical Properties and Schottky Junction Application : The optical properties of thin films of compounds structurally similar to 3-[(4-Methyl-benzoyl)-hydrazono]-N-pyridin-2-yl-butyramide have been studied, including their application in Schottky junctions (El-Menyawy, 2014).

• Fluorescent Chemo-Sensing : Salicylaldehyde based hydrazones, structurally similar to the compound, have been studied for their "turn on" fluorescent response toward Al3+ in various mixtures, highlighting their potential in living cells imaging (Rahman et al., 2017).